Cas no 2171817-69-7 (3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}methyl)pentanoic acid)

• Product Name: 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}methyl)pentanoic acid
• CAS No: 2171817-69-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6526459
• PubChem ID: 165551213
• Update Time: 2025-05-19

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}methyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}methyl)pentanoic acid
• 2171817-69-7
• 3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}methyl)pentanoic acid
• EN300-1507377

• Inchi： 1S/C27H34N2O5/c1-4-18(13-25(30)31)14-28-26(32)23(17(2)3)15-29-27(33)34-16-24-21-11-7-5-9-19(21)20-10-6-8-12-22(20)24/h5-12,17-18,23-24H,4,13-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZEPKBISPNQGGKZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(CC(=O)O)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}methyl)pentanoic acid

Introduction to 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}methyl)pentanoic Acid (CAS No. 2171817-69-7)

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}methyl)pentanoic acid, identified by its CAS number 2171817-69-7, is a specialized compound with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of considerable interest in both academic research and industrial applications.

The molecular structure of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}methyl)pentanoic acid is characterized by a complex arrangement of functional groups, including an amino group, a methoxycarbonyl group, and a fluorenyl moiety. These features contribute to its versatility and potential utility in various chemical and biological processes. The presence of the fluorenyl group, in particular, has been associated with enhanced stability and bioavailability, which are critical factors in drug design and development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}methyl)pentanoic acid has emerged as a promising candidate in this context due to its unique chemical properties. Studies have demonstrated that this compound can interact with specific target proteins and enzymes, potentially leading to the development of new therapeutic agents.

One of the most intriguing aspects of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}methyl)pentanoic acid is its ability to serve as a precursor for more complex molecules. Researchers have utilized this compound in the synthesis of peptidomimetics and other bioactive molecules that mimic the structure and function of natural peptides. These peptidomimetics have shown promise in preclinical studies as potential treatments for various diseases.

The role of the fluorenyl group in enhancing the pharmacological properties of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}methyl)pentanoic acid cannot be overstated. The fluorenyl moiety contributes to the compound's solubility and stability, making it more suitable for use in pharmaceutical formulations. Additionally, its fluorescence properties have made it valuable in diagnostic applications, particularly in imaging techniques that rely on fluorescent probes.

In the realm of drug discovery, 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}methyl)pentanoic acid has been explored as a scaffold for developing novel inhibitors targeting key enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound can inhibit kinases and other enzymes implicated in cancer progression. These findings highlight its potential as a lead compound for further optimization into potent therapeutic agents.

The synthesis of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}methyl)pentanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) has facilitated the production of this compound on a scalable basis. These advancements have enabled researchers to explore its pharmacological potential more effectively.

Efforts are ongoing to evaluate the safety and efficacy of 3-(2-{((9H-fluorenin)-9-yloxy carbonyl) amino methyl}-3-methy but amide}) methyl pentanoic acid in preclinical models. Preliminary studies have indicated that it exhibits low toxicity profiles while maintaining strong biological activity. This balance between efficacy and safety is crucial for the development of new drugs that can be translated into clinical use.

The impact of computational chemistry on the study of 3-(2-{((9H-fluorenyloxy carbonyl) amino methyl}-3-methy but amide}) methyl pentanoic acid cannot be ignored. Molecular modeling techniques have provided valuable insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental studies, which are essential for validating theoretical predictions.

In conclusion, 3-(2-{((9H-fluorenyloxy carbonyl) amino methyl}-3-methy but amide}) methyl pentanoic acid (CAS No. 2171817–69–7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the search for new therapeutic agents. As research continues to uncover its full pharmacological profile, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.